N-(1,2-dihydroacenaphthylen-5-yl)-2,4-dinitrobenzamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-2,4-dinitrobenzamide
• InChI: InChI=1S/C19H13N3O5/c23-19(15-8-7-13(21(24)25)10-17(15)22(26)27)20-16-9-6-12-5-4-11-2-1-3-14(16)18(11)12/h1-3,6-10H,4-5H2,(H,20,23)
• InChI Key: RVPCPOCMPLUPSO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)NC(=O)C4=C(C=C(C=C4)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C19H13N3O5
• Molecular Weight: 363.3 g/mol
• CAS No.: 330677-12-8

Description

N-(1,2-dihydroacenaphthylen-5-yl)-2,4-dinitrobenzamide is a useful research compound. Its molecular formula is C19H13N3O5 and its molecular weight is 363.329. The purity is usually 95%.
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Scientific Research Applications

Research Applications of Similar Compounds

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• Environmental and Health Effects of the Herbicide Glyphosate :

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• Analytical Methods Used in Determining Antioxidant Activity :

  • This review critically presents the most important tests used to determine the antioxidant activity, including the Oxygen Radical Absorption Capacity (ORAC) and Ferric Reducing Antioxidant Power (FRAP) tests, among others. It emphasizes the significance of these assays in antioxidant analysis or determining the antioxidant capacity of complex samples (Munteanu & Apetrei, 2021).

Mechanism of Action

The mechanism of action of “N-(1,2-dihydroacenaphthylen-5-yl)-2,4-dinitrobenzamide” would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with “N-(1,2-dihydroacenaphthylen-5-yl)-2,4-dinitrobenzamide” would depend on its specific properties. It’s important to handle all chemical compounds with care and to follow appropriate safety protocols.

Future Directions

The future directions for the study of “N-(1,2-dihydroacenaphthylen-5-yl)-2,4-dinitrobenzamide” would depend on the results of initial studies and its potential applications. For example, if it shows promise as a pharmaceutical, further studies could focus on optimizing its synthesis, understanding its mechanism of action, and conducting clinical trials.